Cas no 51792-34-8 (3,4-Dimethoxythiophene)

3,4-Dimethoxythiophene is a versatile organic compound featuring a thiophene core with two methoxy substituents. It exhibits excellent thermal stability and resistance to oxidation, making it ideal for applications in organic synthesis. Its unique electronic properties contribute to its potential use in optoelectronic devices and organic electronic materials.
3,4-Dimethoxythiophene structure
3,4-Dimethoxythiophene structure
Product Name:3,4-Dimethoxythiophene
CAS No:51792-34-8
MF:C6H8O2S
MW:144.191520690918
MDL:MFCD01096546
CID:56096
PubChem ID:3613501
Update Time:2025-10-31

3,4-Dimethoxythiophene Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethoxythiophene
    • 2,3-dimethoxythiophene
    • 3,4-Dimethoxythiophen
    • 3,4-dimethoxytiophene
    • DMOT
    • 3,4-Dimethoxy thiophene
    • Thiophene, 3,4-dimethoxy-
    • PubChem15752
    • 3,4-dimethoxy-thiophene
    • C6H8O2S
    • KSC491I4N
    • ZUDCKLVMBAXBIF-UHFFFAOYSA-N
    • BCP27307
    • SBB042426
    • RP09893
    • HT21313
    • SY046581
    • L432
    • AM20100270
    • EN300-254335
    • FT-0640027
    • F0001-1349
    • 51792-34-8
    • AKOS000270772
    • AS-14512
    • DTXSID90394208
    • CS-W008823
    • MFCD01096546
    • A15612
    • BP-20237
    • SCHEMBL273191
    • 3,4-Dimethoxythiophene, 97%
    • AC-4907
    • D2728
    • Q-101198
    • DB-024805
    • MDL： MFCD01096546
    • Inchi： 1S/C6H8O2S/c1-7-5-3-9-4-6(5)8-2/h3-4H,1-2H3
    • InChI Key： ZUDCKLVMBAXBIF-UHFFFAOYSA-N
    • SMILES： S1C=C(C(=C1)OC)OC

Computed Properties

  • Exact Mass: 144.02500
  • Monoisotopic Mass: 144.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 77.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.7

Experimental Properties

  • Color/Form: powder
  • Density: 1.209 g/mL at 25 °C
  • Melting Point: No data available
  • Boiling Point: 100-102 °C/10-11 mmHg
  • Flash Point: Degrees Fahrenheit:222.8°F
    Degrees Celsius:106°C
  • Refractive Index: n20/D 1.5409
  • Solubility: Miscible with organic solvents. Slightly miscible with water.
  • Water Partition Coefficient: Miscible with organic solvents. Slightly miscible with water.
  • PSA: 46.70000
  • LogP: 1.76530
  • Solubility: Not determined

3,4-Dimethoxythiophene Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264; P270; P301+P312; P330; P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xn
  • Storage Condition：−20°C
  • Risk Phrases：R22
  • Safety Term：S26-S36/37/39

3,4-Dimethoxythiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4-Dimethoxythiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 51792-34-8 97+%
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 ￡31.00 2022-03-01
Fluorochem
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Fluorochem
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Alichem
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2728-5G
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 51792-34-8 >98.0%(GC)
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R012306-1g
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 51792-34-8 97%
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
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 ￥152 2023-06-14

3,4-Dimethoxythiophene Production Method

3,4-Dimethoxythiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51792-34-8)3,4-Dimethoxythiophene
Order Number:sfd16415
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51792-34-8)3,4-Dimethoxythiophene
Order Number:A15612
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):229.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51792-34-8)3,4-二甲氧基噻吩
Order Number:LE2448611
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

3,4-Dimethoxythiophene Related Literature

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51792-34-8 (3,4-Dimethoxythiophene) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:51792-34-8)3,4-Dimethoxythiophene
sfd16415
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:51792-34-8)3,4-Dimethoxythiophene
A15612
Purity:99%
Quantity:500g
Price ($):229.0
Email